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Compound of Interest

Compound Name: Sakura-6

Cat. No.: B12386229 Get Quote

Despite a comprehensive search of available scientific and public databases, the chemical

structure of a compound specifically designated as "Sakura-6" could not be identified. The term

"Sakura-6" appears most prominently as the name of a restaurant and does not correspond to

any known chemical entity in the referenced literature.

Further inquiries into related terms provided information on the chemical composition of cherry

blossoms (sakura), a fungicide named SAKURA®, and a schematic representation of

polymeric molecules referred to as "Sakura," none of which represent a discrete small molecule

or drug candidate with the designation "Sakura-6."

Chemical Composition of Cherry Blossoms: The characteristic fragrance of cherry blossoms is

attributed to a complex mixture of volatile organic compounds. Key components contributing to

the scent include benzaldehyde, linalool, and coumarin, which imparts a vanilla-like aroma. A

patent for a cherry blossom-like fragrance composition also lists dimethoxymethylbenzene, 3,5-

dimethoxybenzaldehyde, and methyl 3,5-dimethoxybenzoate as significant constituents.

SAKURA® Fungicide: The product named SAKURA® is an emulsifiable concentrate fungicide

containing Bromuconazole (167 g/l) and Tebuconazole (107 g/l) as active ingredients.

Due to the inability to identify a specific chemical structure for "Sakura-6," the subsequent

requests for quantitative data, experimental protocols, and signaling pathway diagrams cannot

be fulfilled at this time. Researchers and drug development professionals seeking information

on a compound with this designation are advised to verify the nomenclature and consider the
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possibility of it being an internal code name not yet disclosed in public forums or scientific

literature.

To cite this document: BenchChem. [The Chemical Identity of Sakura-6 Remains Elusive].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386229#what-is-the-chemical-structure-of-sakura-
6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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